Cas no 1407521-93-0 (5-Iodo-2-methoxypyridine-3-carboxylic acid)

• Product Name: 5-Iodo-2-methoxypyridine-3-carboxylic acid
• CAS No: 1407521-93-0
• MF: C₇H₆INO₃
• MW: 279.031914234161
• MDL: MFCD22573540
• CID: 1079394
• PubChem ID: 71300241
• Update Time: 2025-05-20

5-Iodo-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxypyridine-3-carboxylic acid
• 5-Iodo-2-methoxynicotinic acid
• CS-0315163
• E82680
• SCHEMBL25704057
• LG-0744
• DTXSID801267299
• DB-349995
• 5-Iodo-2-methoxynicotinicacid
• 1407521-93-0
• 5-iodo-2-methoxy-pyridine-3-carboxylic acid
• AKOS015996878
• MFCD22573540
• 5-Iodo-2-methoxy-3-pyridinecarboxylic acid

• MDL： MFCD22573540
• Inchi： 1S/C7H6INO3/c1-12-6-5(7(10)11)2-4(8)3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key： JQXYEJBNCOTMQU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=C1)OC

Computed Properties

• Exact Mass: 278.93924g/mol
• Monoisotopic Mass: 278.93924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Iodo-2-methoxypyridine-3-carboxylic acid

Introduction to 5-Iodo-2-methoxypyridine-3-carboxylic acid (CAS No. 1407521-93-0)

5-Iodo-2-methoxypyridine-3-carboxylic acid, with the CAS number 1407521-93-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring, a methoxy group, and an iodo substituent. These features contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Iodo-2-methoxypyridine-3-carboxylic acid can be represented as follows: C₈H₆INO₃. The presence of the iodo group (I) and the methoxy group (OCH₃) on the pyridine ring (C₅H₄N) imparts specific chemical and biological properties to this molecule. The iodo substituent, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it a valuable moiety in drug design.

In recent years, 5-Iodo-2-methoxypyridine-3-carboxylic acid has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for specific enzymes and receptors. For instance, researchers have explored its use in designing inhibitors for kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through small molecules like 5-Iodo-2-methoxypyridine-3-carboxylic acid offers promising avenues for developing more effective and targeted cancer treatments.

Beyond cancer research, this compound has also shown promise in other therapeutic areas. Studies have demonstrated its potential as an anti-inflammatory agent, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. The anti-inflammatory properties of 5-Iodo-2-methoxypyridine-3-carboxylic acid are attributed to its ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The synthesis of 5-Iodo-2-methoxypyridine-3-carboxylic acid has been optimized through various methods, including transition metal-catalyzed reactions and electrophilic aromatic substitution. These synthetic routes have been refined to improve yield and purity, making it more accessible for large-scale production and further research. One common synthetic pathway involves the iodination of 2-methoxypyridine followed by carboxylation, resulting in the formation of the desired compound.

In addition to its therapeutic applications, 5-Iodo-2-methoxypyridine-3-carboxylic acid has been used as a probe molecule in biochemical studies. Its unique structure allows it to interact with specific biomolecules, providing insights into their function and interactions. For example, it has been employed in binding assays to study protein-ligand interactions and to identify new targets for drug discovery.

The safety profile of 5-Iodo-2-methoxypyridine-3-carboxylic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with minimal toxicity observed. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects.

In conclusion, 5-Iodo-2-methoxypyridine-3-carboxylic acid (CAS No. 1407521-93-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for developing new therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the field.